Cas no 159723-96-3 (N-Benzyloxycarbonyl N-Desmethyl Dextrorphan)

• Product Name: N-Benzyloxycarbonyl N-Desmethyl Dextrorphan
• CAS No: 159723-96-3
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 904461
• PubChem ID: 22070211
• Update Time: 2025-04-19

N-Benzyloxycarbonyl N-Desmethyl Dextrorphan Chemical and Physical Properties

Names and Identifiers

• N-Benzyloxycarbonyl N-Desmethyl Dextrorphan
• N-17-Cbz-3-hydroxymorphinan
• 3-Hydroxy-(9α13α,14α)-Morphinan-17-carboxylic Acid PhenylMethyl Ester
• benzyl 4-hydroxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene-17-carboxylate
• SCHEMBL13383309
• 159723-96-3
• AKOS030255595
• Morphinan-17-carboxylic acid, 3-hydroxy-, phenylmethyl ester, (9alpha,13alpha,14alpha)-
• DTXSID50622276
• Benzyl 3-hydroxymorphinan-17-carboxylate

• Inchi： 1S/C24H27NO3/c26-19-10-9-18-14-22-20-8-4-5-11-24(20,21(18)15-19)12-13-25(22)23(27)28-16-17-6-2-1-3-7-17/h1-3,6-7,9-10,15,20,22,26H,4-5,8,11-14,16H2
• InChI Key： GPYJBNLHEROROX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC23C4C=C(C=CC=4CC1C2CCCC3)O)=O

Computed Properties

• Exact Mass: 377.19900
• Monoisotopic Mass: 377.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.27
• Melting Point: 64-66°C
• Boiling Point: 564.4°C at 760 mmHg
• Flash Point: 295.1°C
• Refractive Index: 1.648
• PSA: 49.77000
• LogP: 4.72530